Cas no 6358-53-8 (1-(2,5-Dimethoxyphenyl)azo-2-naphthol)

1-(2,5-Dimethoxyphenyl)azo-2-naphthol Properties

Names and Identifiers

• 1-((2,5-Dimethoxyphenyl)diazenyl)naphthalen-2-ol
• (1Z)-1-[(2,5-dimethoxyphenyl)hydrazinylidene]naphthalen-2-one
• 1-[(2,5-DIMETHOXYPHENYL)AZO]-2-NAPHTHOL
• 2-Naphthalenol,1-[2-(2,5-dimethoxyphenyl)diazenyl]-
• Citrus Red 2
• 1-(2,5-Dimethoxyphenylazo)-2-naphthol
• 2-Naphthol, 1-((2,5-dimethoxyphenyl)azo)-
• C.I. 12156
• C.I. Solvent Red 80
• CI Solvent Red 80
• Citrus Red
• Citrus Red No. 2
• Solvent red 80
• +Expand

• MDL： MFCD01712266
• InChIKey： GJUABKCEXOMRPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16N2O3/c1-22-13-8-10-17(23-2)15(11-13)19-20-18-14-6-4-3-5-12(14)7-9-16(18)21/h3-11,21H,1-2H3/b20-19+
• SMILES： COC1=CC(=C(C=C1)OC)/N=N/C2=C(C=CC3=CC=CC=C32)O

Computed Properties

• Exact Mass: 308.11618
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 308.116
• Heavy Atom Count: 23
• Complexity: 489
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 59.9A^2

Experimental Properties

• LogP: 4.97800
• PSA: 63.41
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 448.73°C (rough estimate)
• Melting Point: 155-157°
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 242.958°C
• Color/Form: Citrus red no. 2 appears as orange to yellow solid or dark red powder. (NTP, 1992)
• Density: 1.2510 (rough estimate)